molecular formula C19H17F2NO4S B2438699 1'-((2,5-Difluorophenyl)sulfonyl)spiro[chroman-2,4'-piperidin]-4-one CAS No. 877811-56-8

1'-((2,5-Difluorophenyl)sulfonyl)spiro[chroman-2,4'-piperidin]-4-one

Cat. No. B2438699
CAS RN: 877811-56-8
M. Wt: 393.4
InChI Key: XZTLGFSNMSARAL-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of spirocyclic compounds, such as the one , is a significant objective in organic and medicinal chemistry . Stereoselective synthesis approaches have been developed for spirocyclic oxindoles, highlighting their importance in medicinal chemistry .


Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The exact structure could not be found in the available literature .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the available literature .

Scientific Research Applications

Medicinal Chemistry

c-Met Inhibition: The compound has garnered attention due to its potent inhibition of the mesenchymal–epithelial transition factor (c-Met) protein kinase. This property makes it relevant in cancer research, where c-Met plays a crucial role in tumor growth and metastasis .

GABA A Modulation: Interestingly, it also exhibits allosteric modulating activity on GABA A receptors. These receptors are essential for neurotransmission and play a role in anxiety, epilepsy, and sleep disorders .

Materials Science

Polymer Components: Researchers have incorporated this compound into polymers used in solar cells. Its unique structure contributes to enhancing solar cell efficiency and stability .

Enzyme Inhibition

BACE-1 Inhibition: 1’-((2,5-Difluorophenyl)sulfonyl)spiro[chroman-2,4’-piperidin]-4-one has demonstrated inhibition of (\beta)-secretase 1 (BACE-1). BACE-1 is implicated in Alzheimer’s disease, making this compound relevant for potential therapeutic interventions .

Mechanism of Action

The mechanism of action for this compound is not well-documented in the available literature .

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the available literature .

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, chemical reactions, and potential applications in medicinal chemistry .

properties

IUPAC Name

1'-(2,5-difluorophenyl)sulfonylspiro[3H-chromene-2,4'-piperidine]-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17F2NO4S/c20-13-5-6-15(21)18(11-13)27(24,25)22-9-7-19(8-10-22)12-16(23)14-3-1-2-4-17(14)26-19/h1-6,11H,7-10,12H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZTLGFSNMSARAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12CC(=O)C3=CC=CC=C3O2)S(=O)(=O)C4=C(C=CC(=C4)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17F2NO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1'-((2,5-Difluorophenyl)sulfonyl)spiro[chroman-2,4'-piperidin]-4-one

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